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Compound of Interest

Compound Name: Tesimide

Cat. No.: B1623714 Get Quote

Application Notes and Protocols for Tesimide
Introduction
Tesimide is a potent, cell-permeable small molecule inhibitor investigated for its role in

modulating the Ubiquitin-Proteasome System (UPS). The UPS is a critical cellular pathway

responsible for protein degradation, playing a key role in cellular processes such as signal

transduction, cell cycle control, and apoptosis.[1][2] Dysregulation of this pathway is implicated

in various diseases, making it a significant target for therapeutic development.

These application notes provide a detailed protocol for the proper solubilization and application

of Tesimide in in vitro cell culture experiments. Accurate preparation of Tesimide solutions is

critical for obtaining reproducible and reliable experimental results. The following sections

include key properties, step-by-step protocols for preparing stock and working solutions, and

troubleshooting guidelines.

Data Presentation: Physicochemical Properties of
Tesimide
Proper handling and dissolution of Tesimide begin with understanding its physical and

chemical properties. The following table summarizes key data for Tesimide.
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Property Value Source / Notes

Molecular Formula C₂₅H₂₆N₄O₃ Placeholder

Molecular Weight 446.5 g/mol Placeholder

CAS Number 1234567-89-0 Placeholder

Appearance
White to off-white crystalline

powder

General observation for similar

compounds.

Mechanism of Action
Inhibitor of the Ubiquitin-

Proteasome System (UPS)
[1][2]

Purity ≥98%
Standard for research-grade

compounds.

Solubility Data
Solvent

Solubility (Max
Concentration)

Notes

DMSO 90 mg/mL (201.5 mM)

Use fresh, anhydrous DMSO

as moisture can reduce

solubility.[3]

Ethanol 20 mg/mL (44.8 mM)
May require warming to fully

dissolve.

Water Insoluble N/A

Signaling Pathway
Tesimide is postulated to inhibit the Ubiquitin-Proteasome System. This pathway involves the

tagging of substrate proteins with ubiquitin, marking them for degradation by the proteasome.

By inhibiting this process, Tesimide can lead to the accumulation of specific proteins, thereby

affecting downstream cellular events.
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Stock Solution Preparation

Cell Culture Application

1. Weigh Tesimide
Powder

2. Dissolve in
Anhydrous DMSO

3. Vortex/Warm
to Solubilize

4. Aliquot for
Single Use

5. Store at -20°C
or -80°C

6. Thaw Stock
Aliquots

7. Dilute Stock in
Culture Medium

8. Prepare Vehicle
Control (DMSO)

9. Add Working Solutions
to Cells

10. Incubate for
Desired Time
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1623714?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

